Cas no 62969-97-5 (Benzeneethanol, a-(phenylethynyl)-)

Benzeneethanol, a-(phenylethynyl)- structure
62969-97-5 structure
Product Name:Benzeneethanol, a-(phenylethynyl)-
CAS No:62969-97-5
MF:C16H14O
MW:222.281764507294
CID:427926
PubChem ID:12354330
Update Time:2025-04-19

Benzeneethanol, a-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, a-(phenylethynyl)-
    • 1,4-DIPHENYL-BUT-3-YN-2-OL
    • 1,4-diphenylbut-3-yn-2-ol
    • benzeneethanol, α-(2-phenylethynyl)-
    • LogP
    • SCHEMBL13233212
    • 62969-97-5
    • DTXSID70493607
    • AKOS015966125
    • Inchi: 1S/C16H14O/c17-16(13-15-9-5-2-6-10-15)12-11-14-7-3-1-4-8-14/h1-10,16-17H,13H2
    • InChI Key: UGNAFPHSPLPSAB-UHFFFAOYSA-N
    • SMILES: OC(C#CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.10452
  • Monoisotopic Mass: 222.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 380.5°C at 760 mmHg
  • Flash Point: 176.5°C
  • Refractive Index: 1.621
  • PSA: 20.23
  • LogP: 2.64170
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